N-(3-chloro-4-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C23H23ClFN5O2/c1-16-13-22(32-15-21(31)27-17-7-8-20(25)19(24)14-17)28-23(26-16)30-11-9-29(10-12-30)18-5-3-2-4-6-18/h2-8,13-14H,9-12,15H2,1H3,(H,27,31)
• InChI Key: JJEAVAGHLIKCHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=CC=CC=C3)OCC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C23H23ClFN5O2
• Molecular Weight: 455.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C23H23ClFN5O2 and its molecular weight is 455.92. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-2-{[6-methyl-2-(4-phenylpiperazin-1-yl)pyrimidin-4-yl]oxy}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

One area of research involves the synthesis and characterization of novel derivatives of this compound, aiming to explore its chemical properties and potential as a precursor for further pharmaceutical developments. For instance, Sunder and Maleraju (2013) synthesized a series of derivatives to evaluate their anti-inflammatory activity, highlighting the compound's utility in generating new pharmacologically active molecules (Sunder & Maleraju, 2013).

Biological Activities and Therapeutic Potentials

Research has also focused on the biological activities of this compound and its derivatives. This includes investigating their potential as inhibitors of ribonucleotide reductase for antitumor activity, highlighting the importance of such compounds in cancer research (Farr et al., 1989). Additionally, studies on analogs containing the pyrimidine moiety, similar to the core structure of this compound, have shown promise as histamine H4 receptor ligands with anti-inflammatory and antinociceptive activities, underscoring the compound's relevance in developing new therapies for pain and inflammation (Altenbach et al., 2008).

Radiopharmaceutical Applications

Furthermore, derivatives of this compound have been explored for their potential in radiopharmaceutical applications, such as in the synthesis of selective radioligands for imaging translocator proteins with positron emission tomography (PET). This application is crucial for the non-invasive study of neurological diseases and the assessment of inflammation in the brain (Dollé et al., 2008).

Antimicrobial Activity

The compound's derivatives have also been investigated for their antimicrobial properties, offering insights into developing new antibacterial agents. For example, the oxazolidinone analogs, with a similar core structure, demonstrated potent in vitro activity against a variety of clinically important human pathogens, suggesting potential applications in addressing antibiotic resistance (Zurenko et al., 1996).